
3-Chloro-4,5-difluorobenzoic acid chemical
structure and CAS number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloro-4,5-difluorobenzoic acid

Cat. No.: B136782 Get Quote

In-Depth Technical Guide: 3-Chloro-4,5-
difluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-4,5-difluorobenzoic
acid (CAS No. 150444-95-4), a key chemical intermediate in various fields of chemical

synthesis. This document collates its chemical identity, physical properties, and safety

information, and outlines general synthetic and analytical workflows relevant to its production

and characterization.

Chemical Identity and Physicochemical Properties
3-Chloro-4,5-difluorobenzoic acid is a halogenated aromatic carboxylic acid. The presence

of chlorine and fluorine substituents on the benzene ring significantly influences its chemical

reactivity and physical properties, making it a valuable building block in the synthesis of

complex molecules, particularly in the pharmaceutical and liquid crystal industries.[1]

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

CAS Number 150444-95-4 [2][3]

Molecular Formula C₇H₃ClF₂O₂ [2][3][4]

Molecular Weight 192.55 g/mol [4]

InChI Key
RRJYBDSJDKWHOS-

UHFFFAOYSA-N
[4]

SMILES String
O=C(O)C1=CC(F)=C(F)C(Cl)=

C1
[4]

Physical Form Solid [4]

Boiling Point 283.3 ± 35.0 °C (Predicted) [2][3]

Density 1.573 ± 0.06 g/cm³ (Predicted) [2]

LogP 2.316 [3]

Chemical Structure
The structure of 3-Chloro-4,5-difluorobenzoic acid, featuring a carboxylic acid group and

three halogen substituents on the benzene ring, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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